Cas no 784184-39-0 (2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide)

2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide structure
784184-39-0 structure
Product Name:2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide
CAS No:784184-39-0
MF:C17H16ClN5O2S
MW:389.859240531921
CID:5476546
Update Time:2025-07-14

2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-chlorophenyl)acetamide
    • 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide
    • Inchi: 1S/C17H16ClN5O2S/c1-25-14-7-5-11(6-8-14)16-21-22-17(23(16)19)26-10-15(24)20-13-4-2-3-12(18)9-13/h2-9H,10,19H2,1H3,(H,20,24)
    • InChI Key: YWDSYDDAWJUBMQ-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(Cl)=C1)(=O)CSC1N(N)C(C2=CC=C(OC)C=C2)=NN=1

2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide Pricemore >>

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Additional information on 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide

Comprehensive Overview of 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide (CAS No. 784184-39-0)

The compound 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide (CAS No. 784184-39-0) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core linked to a 4-methoxyphenyl group and a 3-chlorophenylacetamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

In recent years, the demand for triazole derivatives has surged, driven by their versatility in drug discovery. The 4-amino-1,2,4-triazole segment in this compound is known for its role in enhancing molecular stability and binding affinity, which are critical for developing enzyme inhibitors and receptor modulators. This aligns with current trends in precision medicine, where scientists seek compounds with high selectivity and minimal side effects. Users searching for "triazole-based drug candidates" or "CAS 784184-39-0 applications" will find this molecule highly relevant to their queries.

The sulfanylacetamide side chain in 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide further expands its utility. This functional group is often associated with antimicrobial and anti-inflammatory properties, making the compound a subject of interest in infectious disease research. With the global rise in antibiotic resistance, novel antimicrobial agents like this are urgently needed. Searches for "new antimicrobial compounds 2024" or "triazole sulfanylacetamide derivatives" frequently highlight such molecules.

From a synthetic chemistry perspective, the compound’s 4-methoxyphenyl and 3-chlorophenyl groups contribute to its lipophilicity and cell membrane permeability, key factors in drug bioavailability. These attributes are frequently discussed in forums and publications focusing on ADME (Absorption, Distribution, Metabolism, Excretion) optimization. Queries such as "improving drug bioavailability with heterocycles" or "CAS 784184-39-0 synthesis" reflect this growing interest.

Beyond pharmaceuticals, 2-{4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-chlorophenyl)acetamide has potential applications in agrochemicals. Its structural features may enable it to act as a plant growth regulator or pesticide intermediate, addressing modern challenges in sustainable agriculture. This aligns with popular searches like "eco-friendly agrochemicals" or "triazole compounds in farming," underscoring its multidisciplinary relevance.

In conclusion, CAS No. 784184-39-0 represents a compelling example of how heterocyclic chemistry can drive innovation across industries. Its combination of a 1,2,4-triazole backbone, sulfanylacetamide linker, and aryl substituents offers a rich platform for further exploration. As research continues, this compound may soon feature prominently in answers to queries like "next-generation bioactive molecules" or "emerging triazole applications," solidifying its place in scientific advancement.

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